3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11Cl2N5OS
• Molecular Weight: 392.3 g/mol
• IUPAC Name: 3-[(2,4-dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11Cl2N5OS/c1-9-2-3-10(7-19-9)15-22-23-14(20-21-16(23)25-15)8-24-13-5-4-11(17)6-12(13)18/h2-7H,8H2,1H3
• InChI Key: NNJGCGZARNDNNY-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)COC4=C(C=C(C=C4)Cl)Cl

Description

3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMTT, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole acts as a positive allosteric modulator of the GABA-A receptor, which enhances the activity of the receptor and increases the inhibitory effects of GABA. This leads to an overall decrease in neuronal activity and a reduction in anxiety and arousal.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to increase the duration of sleep and reduce the time it takes to fall asleep. This compound has been found to have minimal effects on motor coordination and cognitive function, making it a potentially safer alternative to other sedative drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its high affinity for the GABA-A receptor, which makes it a useful tool for studying the role of the receptor in anxiety and sleep. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

For research on 3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include the development of more potent and selective modulators of the GABA-A receptor and the investigation of its long-term effects on anxiety and sleep.

Synthesis Methods

3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using a multistep process that involves the reaction of 2,4-dichlorophenol with methyl chloroformate to form 2,4-dichlorophenyl methyl carbonate. This intermediate is then reacted with 6-methyl-3-pyridyl hydrazine to form 3-(2,4-dichlorophenoxy)methyl-6-(6-methyl-3-pyridyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The final step involves the oxidation of the thiol group to form this compound.

Scientific Research Applications

3-[(2,4-Dichlorophenoxy)methyl]-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the GABA-A receptor, which is involved in the regulation of anxiety and sleep. This compound has also been shown to have anxiolytic and sedative effects in animal models, making it a potential candidate for the treatment of anxiety disorders and sleep disorders.